
What are the chemical properties of calcium
nonanoate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium nonanoate

Cat. No.: B13772541 Get Quote

An In-depth Technical Guide to the Chemical Properties of Calcium Nonanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of calcium
nonanoate, also known by its synonym calcium pelargonate. The information is curated for

professionals in research, scientific, and drug development fields, with a focus on delivering

precise data and established experimental methodologies.

Core Chemical and Physical Properties
Calcium nonanoate is the calcium salt of nonanoic acid. It consists of a calcium cation bonded

to two nonanoate anions.

Quantitative Data Summary
The following table summarizes the key quantitative properties of calcium nonanoate.
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Property Value Citations

Molecular Formula C18H34CaO4 [1][2]

Molecular Weight 354.538 g/mol [1][2]

Melting Point 216 °C (may decompose) [1][3]

Solubility

Insoluble in water; Soluble in

polar organic solvents (e.g.,

alcohols, ethers), chloroform,

and DMSO. Limited solubility

in acetone and insoluble in

benzene (inferred from calcium

decanoate).

[3][4]

CAS Number 29813-38-5 [2][5][6]

Synthesis and Reactivity
Synthesis
Calcium nonanoate is typically synthesized through a neutralization reaction between

nonanoic acid and a calcium base, or via a double displacement reaction.

Experimental Protocol: Synthesis of Calcium Nonanoate via Neutralization

Reactant Preparation: Dissolve nonanoic acid in a suitable solvent, such as ethanol. In a

separate vessel, create a suspension of calcium hydroxide in the same solvent.

Reaction: Slowly add the nonanoic acid solution to the calcium hydroxide suspension while

stirring continuously. The reaction is typically carried out at an elevated temperature (e.g.,

reflux) to ensure completion. The stoichiometry requires a 2:1 molar ratio of nonanoic acid to

calcium hydroxide.

Precipitation and Isolation: As the reaction proceeds, calcium nonanoate will precipitate out

of the solution. After the reaction is complete, the mixture is cooled to room temperature to

maximize precipitation.
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Purification: The precipitate is collected by filtration and washed with the solvent to remove

any unreacted starting materials.

Drying: The purified calcium nonanoate is then dried in an oven at a controlled temperature

to remove any residual solvent.

A generalized workflow for the synthesis of calcium salts of fatty acids is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow for Calcium Carboxylates
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Caption: General workflow for the synthesis of calcium carboxylates.
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Reactivity and Decomposition
Calcium nonanoate is a stable compound under standard conditions.[7] At elevated

temperatures, it undergoes thermal decomposition. The primary decomposition products are a

ketone (in this case, 9-heptadecanone) and calcium carbonate. This is a common

decomposition pathway for calcium salts of carboxylic acids.[8]

Experimental Protocol: Thermal Decomposition Analysis

Instrumentation: A thermogravimetric analyzer (TGA) coupled with a differential scanning

calorimeter (DSC) is used to study the thermal decomposition.

Sample Preparation: A small, accurately weighed sample of calcium nonanoate is placed in

an inert crucible (e.g., alumina).

Analysis Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (e.g., nitrogen or air).

Data Acquisition: The weight loss of the sample (TGA) and the heat flow (DSC) are recorded

as a function of temperature.

Product Analysis: The gaseous decomposition products can be analyzed using a coupled

mass spectrometer or Fourier-transform infrared spectrometer. The solid residue can be

analyzed by techniques such as X-ray diffraction to confirm the presence of calcium

carbonate.

The logical pathway for the thermal decomposition of calcium nonanoate is illustrated below.
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Thermal Decomposition Pathway of Calcium Nonanoate
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Caption: Thermal decomposition pathway of calcium nonanoate.

Safety and Handling
While specific safety data for calcium nonanoate is limited, information from related calcium

carboxylates suggests that it should be handled with care. It may cause skin and eye irritation

upon contact. Standard laboratory safety protocols, including the use of personal protective

equipment such as gloves and safety glasses, are recommended. Store in a cool, dry, and well-

ventilated area away from strong acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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